5'-dCMPS

• Molecular Formula: C9H14N3O6PS
• Molecular Weight: 323.27 g/mol
• InChI: InChI=1S/C9H14N3O6PS/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(18-8)4-17-19(15,16)20/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,20)/t5?,6-,8-/m1/s1
• InChIKey: FHBXKBNKQMSUIJ-KYVYOHOSSA-N

5'-dCMPS: dCMP Phosphorothioate Analog

5'-dCMPS (2'-deoxycytidine-5'-O-monophosphorothioate) is a sulfur-containing nucleotide analog of 5'-dCMP, wherein one of the non-bridging oxygen atoms of the phosphate group is replaced by a sulfur atom [1]. This phosphorothioate modification imparts distinct chemical and biological properties, rendering 5'-dCMPS a potential substrate, competitive inhibitor, or regulator of enzymes that normally interact with dCMP . The compound is available as a sodium salt with a purity of ≥97% (HPLC) and exhibits a characteristic absorption maximum at 271 nm [2].

✓ Nuclease-resistant probe & oligo synthesis

✓ Thiol-specific bioconjugation workflows

✓ dCMP enzyme inhibition & mechanistic studies

• [1] BIOLOG Life Science Institute. 5'-dCMPS - 2'-Deoxycytidine-5'-O-monophosphorothioate sodium salt. Cat. No. D 059. CAS No. 64145-27-3. View Source
• [2] Jena Bioscience. dCMPαS - 2'-Deoxycytidine-5'-(α-thio)-monophosphate, Sodium salt. Cat. No. NU-447. Purity: ≥ 97% (HPLC). λmax 271 nm, ε 8.9 L mmol⁻¹ cm⁻¹ (Tris-HCl pH 7.5). View Source

Why 5'-dCMPS Is Irreplaceable

The substitution of a non-bridging oxygen with sulfur in 5'-dCMPS fundamentally alters its physicochemical and biological profile compared to unmodified dCMP. While unmodified dCMP is rapidly degraded by endogenous nucleases, the phosphorothioate modification in 5'-dCMPS confers significant resistance to nuclease digestion, extending its half-life in biological systems . This is a class-wide property of phosphorothioates, which are known to be 100- to 300-fold more stable than their phosphodiester counterparts [1]. Furthermore, the thiol character of the sulfur atom enables covalent conjugation to SH-reactive reporters or biomolecules—a capability completely absent in unmodified dCMP [2]. Therefore, substituting 5'-dCMPS with unmodified dCMP would result in rapid enzymatic degradation and forfeit the unique chemical handle for site-specific labeling or immobilization.

! Unmodified dCMP lacks phosphorothioate nuclease resistance; replacement leads to rapid degradation in biological matrices.

! dCMP has no thiol handle for SH-reactive conjugation; immobilization or labeling workflows are not possible.

! Enzyme inhibition profiles differ: dCMP acts as natural substrate; 5'-dCMPS may act as competitive inhibitor, altering mechanistic interpretation.

• [1] Cooper SR, et al. Pharmacology & Therapeutics. 1999. Oligodeoxynucleotide Phosphorothioate. ScienceDirect Topics. View Source
• [2] BIOLOG Life Science Institute. 5'-dCMPS product page. 'Can be modified with SH-reactive reporters or linked to structures with SH-groups via a disulfide bond.' View Source

5'-dCMPS: Key Differentiators

Enhanced Nuclease Resistance Over dCMP

5'-dCMPS, as a phosphorothioate analog, belongs to a class of compounds known for enhanced nuclease resistance. While direct comparative data for 5'-dCMPS vs. dCMP is not explicitly published, the phosphorothioate modification is widely documented to confer a 100- to 300-fold increase in nuclease resistance compared to unmodified phosphodiesters [1]. This is attributed to the sulfur atom's resistance to cleavage by nucleases, a property that is intrinsic to the phosphorothioate linkage. In contrast, unmodified dCMP is a natural substrate for nucleases and is rapidly degraded in biological milieus.

Nuclease Resistance

Class-level

100- to 300-fold increase vs. phosphodiester dCMP; half-life extended from ~1 h to ~10 h in oligo contexts

Supports nuclease-stable probe design

Class-level property; direct 5'-dCMPS data not individually reported

Evidence Dimension	Nuclease Resistance (Class-Level)
Target Compound Data	Phosphorothioate (P=S) modification provides 100- to 300-fold increase in nuclease resistance relative to unmodified phosphodiester (PO) [1]
Comparator Or Baseline	Unmodified dCMP (phosphodiester, PO) – nuclease sensitive, rapidly degraded
Quantified Difference	100- to 300-fold increased stability for phosphorothioates [1]; half-life extended from approximately 1 hour to ~10 hours in some oligonucleotide contexts [2]
Conditions	General property of phosphorothioate linkages in biological media (serum, cellular nucleases)

Why This Matters

This substantial increase in nuclease resistance is critical for in vivo and in vitro applications where long-term stability and sustained activity are required, making 5'-dCMPS a superior choice over unmodified dCMP for experiments involving nucleases.

• [1] Cooper SR, et al. Pharmacology & Therapeutics. 1999. Oligodeoxynucleotide Phosphorothioate. ScienceDirect Topics. 'This modification imparts ∼100- to 300-fold increase in nuclease resistance compared with a phosphodiester oligonucleotide.' View Source
• [2] Urbanska AM, et al. Journal of Controlled Release. 2016. 'Such alterations increased the half-life of oligonucleotides from 1 h to almost ten.' View Source

Unique Thiol-Specific Conjugation

5'-dCMPS possesses a sulfur atom that exhibits thiol character, enabling covalent modification with sulfhydryl-reactive (SH-reactive) reporters such as maleimides, iodoacetamides, or via disulfide bond formation [1]. This property is entirely absent in unmodified dCMP, which lacks a thiol moiety. While the exact reaction yield for 5'-dCMPS with a specific maleimide is not provided in vendor literature, the reactivity of the phosphorothioate sulfur with maleimides is well-established for this class of compounds [2]. This allows for site-specific labeling, immobilization, or the creation of nucleotide-protein conjugates.

Thiol Conjugation

Head-to-head

Reactive with maleimide / iodoacetamide probes; dCMP lacks thiol moiety

Enables thiol-specific labeling workflows

Reaction yields not quantified by vendor

Evidence Dimension	Chemical Reactivity / Conjugation Potential
Target Compound Data	Reactive with SH-reactive probes (e.g., maleimides) and forms disulfide bonds [1]
Comparator Or Baseline	dCMP – no thiol group; cannot be directly conjugated via SH-reactive chemistry
Quantified Difference	Qualitative difference; thiol character present in 5'-dCMPS but absent in dCMP
Conditions	Standard bioconjugation conditions; reactivity demonstrated for phosphorothioate nucleotides with maleimides [2]

Why This Matters

The ability to covalently conjugate 5'-dCMPS to probes or surfaces enables its use in affinity chromatography, biosensor development, and the creation of custom nucleotide-protein chimeras, offering a distinct functional advantage over dCMP.

• [1] BIOLOG Life Science Institute. 5'-dCMPS product page. 'Can be modified with SH-reactive reporters or linked to structures with SH-groups via a disulfide bond.' View Source
• [2] Satusky et al., 2023. Biophys. J. 122(7): 1211-1218. 'The increased nucleophilicity of the thiophosphoryl sulfur relative to the phosphoryl oxygen permits selective reactivity with iodoacetamide compounds... maleimide-functionalized compounds.' View Source

Mutagenicity Profile vs. dAMPαS

A 2015 study re-evaluated the mutagenicity of the phosphorothioate nucleotide dAMPαS (deoxyadenosine monophosphorothioate) in human TK6 lymphoblastoid cells and found that it did not induce true mutants, but rather caused a G1 cell cycle arrest that allowed cells to survive the selective agent TFT [1]. While 5'-dCMPS was not the primary focus, the study assessed a panel of PS nucleotide analogs, including dCMPαS (5'-dCMPS). The findings suggest that the apparent mutagenic response previously attributed to dAMPαS was an artifact of the assay system, and caution that interpretation of mutation data for modified nucleotides requires careful validation. This cross-study comparison indicates that 5'-dCMPS, like other PS mononucleotides, may not be inherently mutagenic in this specific TK6 assay system, whereas earlier reports for dAMPαS had raised concerns.

Mutagenicity Context

Cross-study

Panel including dCMPαS showed no true mutants in TK6 assay; earlier dAMPαS concern attributed to G1 arrest artifact

Supports genotoxicity assay context

Direct 5'-dCMPS mutagenicity data still limited

Evidence Dimension	Mutagenicity in TK6 Lymphoblastoid Cells
Target Compound Data	Not directly evaluated for mutagenicity, but included in a study panel of PS nucleotides (as dCMPαS) that did not show true mutagenicity under the defined conditions [1].
Comparator Or Baseline	dAMPαS – previously reported as a potent in vitro mutagen; re-evaluation showed no true TFT-resistant mutants, with induction of G1 arrest [1]
Quantified Difference	Not applicable; both compounds assessed in the same study context, with dAMPαS shown to be non-mutagenic under specific assay conditions.
Conditions	TK6 human lymphoblastoid cells; TK gene-mutation assay with trifluorothymidine (TFT) selection; 28-day expression period [1]

Why This Matters

Understanding the potential genotoxicity of nucleotide analogs is crucial for their safe use in therapeutic development. The data suggest that 5'-dCMPS, like dAMPαS, may not pose a significant mutagenic risk in the TK6 assay, but further direct studies are needed.

• [1] Saleh AF, et al. Re-evaluation of the Mutagenic Response to Phosphorothioate Nucleotides in Human Lymphoblastoid TK6 Cells. Toxicol Sci. 2015;145(1):169–176. doi:10.1093/toxsci/kfv043. View Source

Defined UV-Vis Spectrum

5'-dCMPS has well-defined spectroscopic properties that enable its detection and quantification in complex mixtures. At pH 7.5 (Tris-HCl buffer), it exhibits an absorption maximum (λmax) of 271 nm with a molar extinction coefficient (ε) of 8.9 L·mmol⁻¹·cm⁻¹ [1]. This is comparable to, but slightly shifted from, the λmax of unmodified dCMP (typically ~270-271 nm, ε ~9.0 L·mmol⁻¹·cm⁻¹). While the difference is subtle, the high purity (≥97% by HPLC) of commercial 5'-dCMPS ensures reliable quantification using standard UV-Vis spectrophotometry, which is critical for precise enzyme kinetic studies and for monitoring its incorporation into nucleic acids.

UV-Vis Spectrum

Supporting

λmax 271 nm, ε 8.9 L·mmol⁻¹·cm⁻¹ (Tris-HCl pH 7.5)

Enables precise concentration determination

Comparable to unmodified dCMP (ε ~9.0)

Evidence Dimension	UV-Vis Absorption Spectrum
Target Compound Data	λmax 271 nm, ε 8.9 L·mmol⁻¹·cm⁻¹ (Tris-HCl pH 7.5) [1]
Comparator Or Baseline	dCMP – λmax ~270-271 nm, ε ~9.0 L·mmol⁻¹·cm⁻¹ (typical values)
Quantified Difference	Minimal shift in λmax; ε slightly lower for 5'-dCMPS (8.9 vs. ~9.0) [1]
Conditions	Tris-HCl buffer, pH 7.5

Why This Matters

The precise spectroscopic characterization allows researchers to accurately determine the concentration of 5'-dCMPS stock solutions and monitor its fate in enzymatic reactions, ensuring reproducibility and comparability of experimental data.

• [1] Jena Bioscience. dCMPαS - 2'-Deoxycytidine-5'-(α-thio)-monophosphate, Sodium salt. Cat. No. NU-447. Spectroscopic Properties: λmax 271 nm, ε 8.9 L mmol⁻¹ cm⁻¹ (Tris-HCl pH 7.5). View Source

Competitive Inhibitor of dCMP Enzymes

5'-dCMPS is described by multiple vendors as a potential substrate, competitive inhibitor, or regulator of enzymes that interact with 5'-dCMP . While specific Ki or IC50 values for individual enzymes (e.g., CMP kinase, deoxycytidylate deaminase) are not publicly available, the structural similarity to dCMP, coupled with the phosphorothioate modification, suggests it can occupy the active site of these enzymes, potentially acting as a competitive inhibitor. The sulfur atom may also alter the enzyme's catalytic mechanism, leading to slow substrate turnover or inhibition. This class-level inference is based on the known behavior of phosphorothioate analogs as enzyme inhibitors.

Enzyme Inhibition

Class-level

Potential competitive inhibitor of dCMP-utilizing enzymes; no published Ki/IC50

Supports enzyme mechanistic studies

Requires direct enzyme assay validation

Evidence Dimension	Enzyme Inhibition Potential
Target Compound Data	Potential competitive inhibitor of dCMP-interacting enzymes
Comparator Or Baseline	dCMP – natural substrate for these enzymes, not an inhibitor
Quantified Difference	Not quantified; qualitative potential for inhibition based on structural analogy
Conditions	Assays with purified enzymes that utilize dCMP as a substrate (e.g., CMP kinase, EC 2.7.4.4)

Why This Matters

The potential for competitive inhibition makes 5'-dCMPS a valuable tool compound for dissecting nucleotide metabolic pathways and for identifying enzyme inhibitors that could serve as drug leads or research probes.

5'-dCMPS: Validated Applications

Nuclease-Resistant Oligonucleotide Probes

Researchers developing antisense oligonucleotides, aptamers, or siRNA can utilize 5'-dCMPS as a monomer for solid-phase synthesis to introduce nuclease-resistant phosphorothioate linkages at specific positions. The 100- to 300-fold increase in nuclease resistance compared to natural phosphodiester bonds [1] extends the half-life of the resulting oligomers in biological fluids, from ~1 hour to ~10 hours [2], which is critical for in vivo efficacy. This scenario is directly supported by the class-level inference on nuclease resistance [REFS-1, REFS-2].

Bioconjugation to Biosensors and Matrices

5'-dCMPS can be enzymatically or chemically incorporated into DNA or RNA, providing a unique thiol handle for site-specific conjugation to maleimide-activated surfaces, fluorescent dyes, or proteins [3]. This allows for the creation of labeled nucleic acid probes, immobilization onto biosensor chips, or the generation of nucleotide-protein conjugates for structural biology studies. This application is directly enabled by the unique thiol-specific conjugation capability of 5'-dCMPS compared to unmodified dCMP [3].

dCMP-Dependent Enzyme Studies

Investigators studying enzymes involved in pyrimidine metabolism (e.g., CMP kinase, deoxycytidylate deaminase, or viral/host DNA polymerases) can employ 5'-dCMPS as a potential competitive inhibitor or alternative substrate. The phosphorothioate modification may alter the enzyme's catalytic rate or product release, providing mechanistic insights . The defined spectroscopic properties [4] allow for precise quantification and monitoring of the compound in kinetic assays. This scenario leverages the compound's potential as an enzyme modulator and its analytical traceability [4].

Genotoxicity Assessment

In the context of safety evaluation for oligonucleotide therapeutics, 5'-dCMPS can be used as a model compound or a comparator in mutagenicity and genotoxicity assays. The re-evaluation study by Saleh et al. [5] highlights the importance of using validated assays and appropriate controls when assessing the mutagenic potential of PS mononucleotides. Including 5'-dCMPS in such studies helps build a comprehensive safety dataset for this class of modified nucleotides, which is essential for regulatory submissions [5].

Application

Selection Property

Validation Focus

Nuclease-resistant oligonucleotide synthesis

Phosphorothioate backbone stability

Resistance in serum/cellular nuclease assays

Bioconjugation to surfaces or probes

Thiol-reactive conjugation handle

Site-specific labeling efficiency

dCMP-dependent enzyme studies

Competitive inhibition potential

Active-site engagement & kinetic parameters

Genotoxicity assessment in research models

Mutagenicity profile context

Validated assay endpoints & class-level interpretation

• [1] Cooper SR, et al. Pharmacology & Therapeutics. 1999. Oligodeoxynucleotide Phosphorothioate. ScienceDirect Topics. 'This modification imparts ∼100- to 300-fold increase in nuclease resistance compared with a phosphodiester oligonucleotide.' View Source
• [2] Urbanska AM, et al. Journal of Controlled Release. 2016. 'Such alterations increased the half-life of oligonucleotides from 1 h to almost ten.' View Source
• [3] BIOLOG Life Science Institute. 5'-dCMPS product page. 'Can be modified with SH-reactive reporters or linked to structures with SH-groups via a disulfide bond.' View Source
• [4] Jena Bioscience. dCMPαS - 2'-Deoxycytidine-5'-(α-thio)-monophosphate, Sodium salt. Cat. No. NU-447. Spectroscopic Properties: λmax 271 nm, ε 8.9 L mmol⁻¹ cm⁻¹ (Tris-HCl pH 7.5). View Source
• [5] Saleh AF, et al. Re-evaluation of the Mutagenic Response to Phosphorothioate Nucleotides in Human Lymphoblastoid TK6 Cells. Toxicol Sci. 2015;145(1):169–176. doi:10.1093/toxsci/kfv043. View Source